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Compound of Interest

Compound Name: 2-Hydroxy-3-phenylpropanenitrile

CAS No.: 50353-47-4

Cat. No.: B1206578 Get Quote

-Hydroxy Nitriles (Cyanohydrins)[1]

Part 1: Executive Summary & Physicochemical
Profile
The Challenge of Cyanohydrin Purification
2-Hydroxy-3-phenylpropanenitrile (Phenylacetaldehyde cyanohydrin) is a critical chiral

building block for

-amino alcohols and non-steroidal anti-inflammatory drugs (NSAIDs).[1] However, its
purification presents a unique thermodynamic paradox:

Thermal Instability: The compound exists in a reversible equilibrium with phenylacetaldehyde

and hydrogen cyanide (HCN).[1] High temperatures shift this equilibrium toward

decomposition.[1]

Low Melting Point: With a melting point of 57–58°C, the compound is prone to "oiling out"

(liquid-liquid phase separation) rather than crystallizing, particularly if impurities lower the

freezing point depression further.[1]

This protocol details a Low-Temperature Anti-Solvent Recrystallization strategy designed to

bypass these failure modes, ensuring high purity (>98%) while mitigating HCN release risks.[1]
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Physicochemical Data Table
Property Value Critical Note

CAS Number 50353-47-4

IUPAC Name
2-Hydroxy-3-

phenylpropanenitrile

Molecular Weight 147.17 g/mol

Melting Point 57–58 °C
Strict temperature control

required (<45°C).[1]

Solubility (Polar) High: Ethanol, EtOAc, Ether Good solvents for dissolution.

Solubility (Non-Polar) Low: Hexane, Heptane Excellent anti-solvents.

Stability pH-Dependent
Unstable in base. Stable in

slightly acidic media.[1]

Part 2: Solvent Selection & Mechanistic Logic
The Solvent System: Ethanol/Hexane vs. Ether/Pentane
While literature cites diethyl ether as a viable solvent, it poses flammability risks and rapid

evaporation issues during filtration.[1] We recommend an Ethanol/Hexane or Ethyl

Acetate/Heptane system for reproducibility and scalability.[1]

Solvent A (Good Solvent): Ethanol (anhydrous) or Ethyl Acetate.[1]

Role: Solubilizes the cyanohydrin and polar impurities (e.g., unreacted cyanide salts).

Solvent B (Anti-Solvent): n-Hexane or n-Heptane.[1]

Role: Induces supersaturation gradually, preventing oiling out.[1]

The Stability Equilibrium
Understanding the decomposition pathway is vital.[1] The presence of base (even trace alkali

from glass cleaning) catalyzes the reversion to aldehyde and HCN.[1]
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Prevention Strategy
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Figure 1: The reversible decomposition pathway of cyanohydrins. Base catalysis triggers the

release of HCN.[1] Acidification stabilizes the target compound.[2]

Part 3: Detailed Recrystallization Protocol
Pre-requisites & Safety

HCN Hazard: All operations must be performed in a functioning fume hood. A cyanide

detector should be active.[1]

Glassware: Acid-wash glassware (1N HCl rinse followed by water/acetone) to remove

alkaline residues.[1]

Step-by-Step Procedure
Step 1: Dissolution (The "Warm" Stage)

Place crude 2-Hydroxy-3-phenylpropanenitrile (10 g) in a 100 mL Erlenmeyer flask.

Add Ethanol (absolute) dropwise while stirring.

Warm the mixture gently in a water bath set to 40°C. Do not exceed 45°C.

Why: The MP is 57°C. Heating near the MP increases the risk of oiling out upon cooling.[1]

40°C is sufficient for dissolution without thermal stress.[1]

Stabilization: Add 2–3 drops of glacial acetic acid to the solution. This neutralizes any basic

residues and inhibits decomposition.[1]
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Step 2: Filtration (Clarification)

If the solution is cloudy (inorganic salts like NaCN/KCN), filter rapidly through a sintered

glass funnel or a syringe filter (PTFE, 0.45 µm) into a clean, pre-warmed flask.

Note: Do not use charcoal unless the color is dark brown/black, as charcoal can sometimes

adsorb the product or catalyze surface reactions.[1]

Step 3: Crystallization (The Anti-Solvent Addition)

With the clear ethanolic solution at ~35–40°C, slowly add n-Hexane dropwise.

Add hexane until a faint, persistent turbidity (cloudiness) appears.[1]

Add 1–2 mL of Ethanol to clear the turbidity.[1] The solution is now saturated.[1]

Step 4: Controlled Cooling

Remove the flask from the heat source and let it cool to room temperature (20–25°C)

undisturbed.

Critical: Agitation at this stage can cause rapid precipitation of amorphous oil.[1]

Once at room temperature, transfer to a 4°C refrigerator for 2 hours.

Finally, move to a -20°C freezer overnight. The low temperature is essential to maximize

yield for low-melting solids.[1]

Step 5: Isolation

Filter the white crystalline solid using vacuum filtration (Buchner funnel).[1]

Wash the cake with cold Hexane (-20°C). Do not wash with Ethanol, as it will dissolve the

product.

Dry under high vacuum at room temperature (25°C) for 4–6 hours. Do not use a heated

drying oven.[1]
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Part 4: Troubleshooting & Optimization
Common Failure Modes

Symptom Diagnosis Corrective Action

Oiling Out
Phase separation occurred

before crystallization.[1]

Re-dissolve by warming.[1]

Add more Ethanol (Solvent A).

[1] Cool more slowly. Seed

with a pure crystal at 30°C.

Low Yield
Product is too soluble in the

mother liquor.[1]

Cool to -20°C or lower.[1][2]

Increase the ratio of Hexane

(Solvent B).[1]

Almond Smell
Decomposition to

Phenylacetaldehyde/HCN.[1]

STOP. Ventilate. The batch

has degraded. Ensure acidic

stabilization in the next

attempt.

Yellow Color
Oxidation or polymerization

impurities.[1]

Perform a rapid silica plug

filtration (Hexane:EtOAc 8:2)

before recrystallization.[1]

Workflow Diagram
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Quality Check
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Figure 2: Step-by-step workflow for the low-temperature purification of 2-Hydroxy-3-
phenylpropanenitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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